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Compound of Interest

Compound Name:
Benomyl-d4(benzimidazole-

4,5,6,7-d4)

CAS No.: 1398065-98-9

Cat. No.: B602656 Get Quote

Executive Summary
Benomyl-d4 (CAS: 1398065-98-9) is the stable isotope-labeled analog of the systemic

benzimidazole fungicide Benomyl.[1][2] Labeled with four deuterium atoms on the

benzimidazole ring (benzimidazole-4,5,6,7-d4), it serves as a critical Internal Standard (IS) in

the quantitative analysis of Benomyl and its primary metabolite, Carbendazim (MBC), via LC-

MS/MS.

This compound presents a unique analytical challenge: Benomyl is chemically unstable, rapidly

degrading into Carbendazim and n-butyl isocyanate in the presence of moisture or specific

organic solvents. Consequently, Benomyl-d4 is not merely a static mass spec standard but a

process surrogate that mimics the degradation kinetics of the target analyte during extraction

and ionization.

Part 1: Chemical Identity & Specifications[2]
The following data constitutes the definitive chemical footprint for Benomyl-d4. Researchers

must verify these identifiers against Certificates of Analysis (CoA) to ensure isotopic purity

(>98% atom D) and chemical purity (>95%).

Core Identifiers Table[3][4]
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Parameter Specification

Chemical Name Benomyl-d4

Systematic Name
Methyl [1-(butylcarbamoyl)-1H-benzimidazol-2-

yl-4,5,6,7-d4]carbamate

CAS Number 1398065-98-9

Molecular Formula C₁₄H₁₄D₄N₄O₃

Molecular Weight
294.35 g/mol (vs. 290.32 g/mol for native

Benomyl)

Isotopic Labeling
d4 on the Benzimidazole ring (Positions 4, 5, 6,

[1][2][3][4][5][6][7][8][9][10][11][12] 7)

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol (with degradation

risk); Insoluble in water

Melting Point >290 °C (Decomposes)

Structural Representation (SMILES/InChI)
Canonical SMILES (Native):CCCCNC(=O)N1C2=CC=CC=C2N=C1NC(=O)OC[13]

Isomeric SMILES (d4-Labeled):CCCCNC(=O)N1C2=C(C(=C(C=C2N=C1NC(=O)OC)[2H])

[2H])[2H])[2H]

InChIKey:RIOXQFHNBCKOKP-UHFFFAOYSA-N (Note: InChIKey often remains identical for

isotopes in standard databases; verify specific isotope keys with supplier).

Part 2: Physicochemical Stability & Degradation
Mechanism
Understanding the instability of Benomyl-d4 is the single most important factor in its successful

application. Unlike stable pesticides (e.g., Atrazine), Benomyl contains a labile butylcarbamoyl

urea bridge.
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The Degradation Pathway
Upon contact with water, methanol, or elevated temperatures, Benomyl-d4 undergoes cleavage

to form Carbendazim-d4 (MBC-d4) and n-Butyl Isocyanate (BIC).

Reaction Type: Hydrolysis / Elimination

Half-life: < 1 hour in aqueous solution at pH 7; seconds at low pH.

Implication: Stock solutions must be prepared in anhydrous DMSO or Acetone and stored at

-20°C. Methanolic stocks must be used immediately.

Diagram 1: Benomyl-d4 Degradation Pathway
This diagram illustrates the conversion of the parent IS to its metabolite IS, preserving the

deuterium label on the ring.
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Caption: Mechanistic degradation of Benomyl-d4 showing the retention of the isotopic label on

the stable Carbendazim metabolite.

Part 3: Analytical Applications (LC-MS/MS)
Benomyl-d4 is primarily used in Residue Analysis under two distinct methodologies:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b602656?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method A: "Total Benomyl" (Sum of Benomyl +
Carbendazim)
Regulatory bodies (EPA, EFSA) often define the residue definition as "sum of benomyl and

carbendazim, expressed as carbendazim."

Role of Benomyl-d4: It acts as a compensation standard. If the extraction procedure converts

40% of native Benomyl to Carbendazim, it will also convert ~40% of Benomyl-d4 to

Carbendazim-d4.

Quantification: The final signal measured is usually Carbendazim-d4 (m/z 196 → 164)

representing the total load.

Method B: Specific Benomyl Determination
Used when the parent compound must be distinguished (e.g., formulation analysis or dry

surface swabs).

Role of Benomyl-d4: True Internal Standard.

Critical Protocol: QuEChERS extraction must be modified to avoid water/acid. Use

acetonitrile with drying agents (MgSO4) immediately. Keep temperature < 4°C.

Experimental Protocol: Preparation of Stock Standards
Solvent: Anhydrous Dimethyl Sulfoxide (DMSO) or Acetone. Avoid Methanol for long-term

storage.

Concentration: 1.0 mg/mL (1000 ppm).

Storage: -20°C or -80°C in amber glass vials with PTFE-lined caps.

Stability Window:

DMSO Stock (-20°C): 6 Months.

Working Std (Acetonitrile): Prepare fresh daily.
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Diagram 2: LC-MS/MS Workflow for Total Residue Analysis
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Caption: Analytical workflow utilizing Benomyl-d4 as a surrogate to correct for degradation

during sample preparation.

Part 4: Safety & Handling (SDS Summary)
Hazard Class: Benomyl compounds are suspected mutagens and reproductive toxins.

GHS Signal: DANGER.[3]

H-Statements: H340 (May cause genetic defects), H360 (May damage fertility or the unborn

child).

PPE: Double nitrile gloves, N95/P100 respirator, and fume hood usage are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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